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Compound of Interest

Compound Name:
(R,R)-(+)-Bis(alpha-

methylbenzyl)amine Hydrochloride

Cat. No.: B042209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (R,R)-(+)-Bis(α-

methylbenzyl)amine Hydrochloride, a chiral amine widely utilized in asymmetric synthesis. The

document details its physicochemical properties, synthesis protocols, and applications, with a

focus on enabling researchers to effectively utilize this compound in their work.

Core Molecular Information
(R,R)-(+)-Bis(α-methylbenzyl)amine Hydrochloride is a chiral secondary amine salt. Its

enantiomerically pure nature makes it a valuable reagent in the synthesis of chiral molecules,

particularly in the pharmaceutical industry.

Physicochemical Data
A summary of the key quantitative data for (R,R)-(+)-Bis(α-methylbenzyl)amine Hydrochloride

is presented in the table below for easy reference and comparison.
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Property Value Reference

Molecular Weight 261.79 g/mol [1]

Molecular Formula C₁₆H₁₉N·HCl (or C₁₆H₂₀ClN) [1][2][3]

CAS Number 82398-30-9 [2][4]

Appearance
White to light yellow crystalline

powder
[3]

Melting Point ~260 °C [3]

Boiling Point 296.5 °C at 760 mmHg [3]

Flash Point 137.2 °C [3]

Solubility
Soluble in DMSO and

Methanol
[2]

Optical Rotation
+70.0 to +76.0 deg (c=3,

EtOH)
[4]

Molecular Structure
The structure of (R,R)-(+)-Bis(α-methylbenzyl)amine Hydrochloride consists of a central

nitrogen atom bonded to two (R)-α-methylbenzyl groups and protonated with hydrochloric acid.
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(R,R)-Bis(alpha-phenylethyl)amine

N,N-bis[(R)-alpha-phenylethyl]prop-2-enamide

Reaction

Acryloyl Chloride
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(S)-alpha-phenylethylamine
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Alkylated Propanamide

Diastereoselective

Alkylation

Chiral beta-Amino Acid

Cleavage

Hydrogenolysis & Hydrolysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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